Cas no 1361921-90-5 (2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361921-90-5
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912532
• Update Time: 2025-07-21

2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-4-9(17-10(12,13)14)7(2-3-15)8(5-11)16-6/h4H,2,5H2,1H3
• InChI Key： LYYRWAMRIMGFMS-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C=C(C)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361921-90-5)

2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile, identified by its CAS number 1361921-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a chloromethyl moiety, a methyl substituent, and a trifluoromethoxy group, alongside the characteristic acetonitrile moiety at the 3-position, endows this molecule with unique chemical properties and reactivity patterns.

The chloromethyl group (–CH₂Cl) is particularly noteworthy as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. The methyl group (–CH₃) at the 6-position contributes to the overall steric environment of the molecule, influencing its solubility and metabolic stability. Additionally, the trifluoromethoxy group (–OCHF₃) introduces electron-withdrawing effects through the fluorine atoms, which can modulate electronic properties and enhance binding affinity to biological targets.

The acetonitrile substituent at the 3-position of the pyridine ring further enhances the compound's reactivity and utility in synthetic chemistry. Acetonitrile is known for its ability to act as both a solvent and a nucleophile, facilitating various transformations such as nucleophilic additions and condensation reactions. These structural features collectively make 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components of many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The specific arrangement of functional groups in 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile suggests potential applications in drug discovery programs targeting these diseases. For instance, the combination of electron-withdrawing trifluoromethoxy and electron-donating methyl groups can create a molecule with optimized pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex scaffolds. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor molecular structures for specific biological outcomes. Researchers have leveraged similar pyridine derivatives to develop novel inhibitors targeting enzymes involved in cancer metabolism and inflammation. The chloromethyl group, in particular, has been utilized to introduce amine or thiol functionalities via nucleophilic addition reactions, leading to peptidomimetics and other bioactive molecules.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates often enhances metabolic stability, binding affinity, and oral bioavailability. The trifluoromethoxy group in 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile exemplifies this trend, as fluorinated pyridines have been shown to improve pharmacological profiles in several therapeutic areas. Recent studies have demonstrated that trifluoromethoxy-substituted pyridines exhibit enhanced activity against certain kinases and transcription factors, making them attractive for oncology applications.

Another area where this compound shows promise is in agrochemical research. Pyridine derivatives are well-documented as key components of herbicides, fungicides, and insecticides. The structural features of 2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile, particularly the combination of electron-withdrawing and electron-donating groups, suggest potential activity against plant pathogens or pests. By modifying this core scaffold, researchers can develop novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation reactions to introduce the chloromethyl group followed by functional group interconversions to achieve the desired substitution pattern on the pyridine ring. Advances in catalytic methods have enabled more efficient synthetic routes, reducing reaction times and improving yields. These improvements are crucial for scaling up production while maintaining cost-effectiveness.

In conclusion,2-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361921-90-5) represents a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—combining a reactive chloromethyl group with electron-modulating methyl and trifluoromethoxy substituents—make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,this compound is poised to play an important role in addressing global health challenges.